Cas no 1319-73-9 (Benzene, ethenyl-,monomethyl deriv.)

• Product Name: Benzene, ethenyl-,monomethyl deriv.
• CAS No: 1319-73-9
• MF: C₉H₁₀
• MW: 118.175702571869
• CID: 153764
• PubChem ID: 12161
• Update Time: 2025-04-19

Benzene, ethenyl-,monomethyl deriv. Chemical and Physical Properties

Names and Identifiers

• Benzene, ethenyl-,monomethyl deriv.
• METHYLSTYRENE
• Methylstyrol,Isomerengemisch
• VINYLTOLUENE
• VINYLTOLUENE MONOMER
• METHYLSTYRENE MONOMER
• 1-Methyl-4-vinylbenzene contains 3,5-di-tert-butylcatechol as inhibitor
• NS00019678
• HSDB 6503
• para-Methylstyrene
• CAS-622-97-9
• NCGC00249220-01
• 4-Methylstyrene, 96%, contains 3,5-di-tert-butylcatechol as inhibitor
• CHEBI:173312
• 1-p-Tolylethene
• 4-VINYLTOLUENE
• NCGC00259943-01
• 4-VINYLTOLUENE [HSDB]
• p-Vinyltoluene
• EINECS 215-292-7
• CCRIS 3488
• 4-Methylstyrene
• 622-97-9
• 24936-41-2
• (4-Tolyl)ethene
• J-015739
• Q2497958
• F0001-1664
• 54193-24-7
• 1319-73-9
• DTXCID10889
• p-Methylstyrene, stabilized
• p-Methyl-styrene
• 1-(4-Methylphenyl)-1-ethene
• paramethyl styrene
• NCGC00256510-01
• BRN 1209317
• poly(4-methyl styrene)
• p-Methyl styrene
• METHYLSTYRENE, P-
• Styrene, p-methyl-
• FT-0619109
• 4-05-00-01369 (Beilstein Handbook Reference)
• M0428
• p-MS
• UNII-HJ7H0G60Q0
• DTXSID3020889
• Benzene, 1-ethenyl-4-methyl-
• Tox21_202394
• Tox21_302751
• MFCD00008621
• Benzene, ethenyl-, monomethyl deriv.
• CHEMBL3187064
• AKOS009031478
• Z104479340
• P-Methylstyrene
• 1-Ethenyl-4-methylbenzene
• InChI=1/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H
• 4-Methylstyrene, >=99.0%, contains ~0.005% 4-tert-butylcatechol as inhibitor
• EN300-20627
• 4-Methylstyrene (stabilized with TBC)
• 4-Methylsytrene (stabilized with TBC)
• 1-Methyl-4-vinylbenzene
• HJ7H0G60Q0
• EINECS 210-762-8
• Methylstyrol, Isomerengemisch
• Methylstyrene(mixtureof3-and4-isomers)stabilisedwith4-tert-butylpyrocatechol45-55%

• Inchi： 1S/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H3
• InChI Key： JLBJTVDPSNHSKJ-UHFFFAOYSA-N
• SMILES： C1(C)C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 236.15700
• Monoisotopic Mass: 118.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.896 g/mL at 20 °C
• Boiling Point: 169-172 °C(lit.)
• Flash Point: 127 °F
• Refractive Index: n20/D 1.5425(lit.)
• PSA: 0.00000
• LogP: 5.27600

Benzene, ethenyl-,monomethyl deriv. Security Information

• Hazardous Material transportation number：UN 2618 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-38
• Safety Instruction： S36
• RTECS：WL5075000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R38

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients